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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for n-Tetracontane-d82.

The data presented is primarily based on the non-deuterated analogue, n-Tetracontane (CAS

No. 4181-95-7), as the safety, physical, and chemical properties are not expected to be

significantly altered by isotopic substitution. Deuterated standards are widely regarded as the

gold standard for quantitative analysis in mass spectrometry due to their chemical behavior

being nearly identical to the unlabeled analyte.[1][2]

Physical and Chemical Properties
n-Tetracontane is a long-chain saturated hydrocarbon.[3] It appears as a white, waxy solid at

room temperature and is insoluble in water but soluble in organic solvents like hexane and

benzene.[3][4]
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Property Value Reference

Molecular Formula
C₄₀D₈₂ (Deuterated) / C₄₀H₈₂

(Non-deuterated)

Molecular Weight
~645 g/mol (Deuterated) /

563.1 g/mol (Non-deuterated)

Appearance White solid / flakes

Melting Point 80 - 83 °C / 176 - 181.4 °F

Boiling Point
Not determined / No

information available

Flash Point
Not applicable / No information

available

Solubility Insoluble in water

Stability Stable under normal conditions

Hazard Identification and Toxicological Summary
Based on available data, n-Tetracontane is not classified as a hazardous substance. However,

as with any chemical, it should be handled in accordance with good industrial hygiene and

safety practices. The toxicological properties have not been fully investigated.
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Hazard Aspect Description Reference

Acute Toxicity

No data available; not

classified as acutely toxic. May

be harmful if inhaled,

swallowed, or absorbed

through the skin.

Skin Corrosion/Irritation

May cause skin irritation.

Generally, the product does

not irritate the skin.

Eye Damage/Irritation

May cause eye irritation. No

irritating effect reported in

some sources.

Respiratory/Skin Sensitization
No sensitizing effects are

known.

Carcinogenicity
Not listed by IARC, NTP, or

OSHA.

Specific Target Organ Toxicity
May cause respiratory tract

irritation if inhaled.

Hazardous Decomposition

Upon combustion, may

produce Carbon monoxide

(CO) and Carbon dioxide

(CO₂).

Incompatible Materials Strong oxidizing agents.

Safe Handling, Storage, and Personal Protective
Equipment (PPE)
Adherence to proper laboratory protocols is essential when working with n-Tetracontane-d82
to ensure personnel safety and maintain sample integrity.

Handling and Storage
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Handling: Handle in a well-ventilated place. Avoid the formation of dust and aerosols. Avoid

contact with skin, eyes, and clothing. Keep away from strong oxidizing agents.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. The

recommended storage class is for combustible solids.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Handle with gloves, which must be inspected prior to use.

Respiratory Protection: Under normal use conditions where adequate ventilation is present,

respiratory protection is not typically required. If dust is generated or ventilation is insufficient,

use a particle filter respirator.

Emergency Procedures
First-Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if symptoms occur.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and get medical attention.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid raising

dust.

Cleanup: Sweep up and shovel the material into suitable containers for disposal. After the

material is picked up, wash the spill site with soap and water.
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Environmental Precautions: Prevent the substance from entering drains or watercourses.

Experimental Protocol: Use as an Internal Standard
in GC-MS
n-Tetracontane-d82 is an ideal internal standard (IS) for quantitative analysis using gas

chromatography-mass spectrometry (GC-MS). An IS is essential for correcting analytical

variability during sample preparation, injection, and ionization. The deuterated form is chosen

because it co-elutes with the analyte and has nearly identical chemical and physical properties,

yet is distinguishable by its mass-to-charge ratio.

Preparation of Stock and Working Solutions
Internal Standard Stock Solution (e.g., 100 µg/mL):

Accurately weigh a precise amount of n-Tetracontane-d82.

Dissolve it in a high-purity solvent in which long-chain alkanes are soluble, such as

hexane or heptane, within a Class A volumetric flask.

For example, dissolve 10 mg of n-Tetracontane-d82 in 100 mL of hexane to create a 100

µg/mL stock solution.

Calibration Standard Working Solutions:

Prepare a series of calibration standards by spiking known concentrations of the non-

deuterated n-Tetracontane (the analyte) into blank matrix solutions.

Add a constant, fixed volume of the n-Tetracontane-d82 internal standard stock solution

to each calibration standard and quality control (QC) sample. The final concentration of the

IS should be consistent across all samples.

Sample Preparation (Example: Protein Precipitation)
This protocol is a general example; the specific extraction method should be optimized for the

analyte and matrix of interest.

Pipette 100 µL of the sample (e.g., plasma, extract) into a clean microcentrifuge tube.
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Add 10 µL of the n-Tetracontane-d82 internal standard stock solution.

Vortex briefly to mix.

Add 300 µL of a cold precipitation solvent (e.g., acetonitrile).

Vortex vigorously for 1 minute to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes.

Carefully transfer the supernatant to a clean autosampler vial for GC-MS analysis.

GC-MS Analysis
Injection: Inject an aliquot (e.g., 1 µL) of the prepared sample onto the GC-MS system.

Chromatography: Use a suitable GC column (e.g., a non-polar column for alkanes) and

temperature program to achieve chromatographic separation of the analyte and internal

standard from other matrix components.

Mass Spectrometry: Operate the mass spectrometer in a mode that allows for the specific

detection of both the analyte and the deuterated internal standard, such as Selected Ion

Monitoring (SIM). Common fragment ions for n-alkanes are m/z 57 and 71.

Quantification: Create a calibration curve by plotting the ratio of the analyte peak area to the

internal standard peak area against the analyte concentration for each calibration standard.

Use this curve to determine the concentration of the analyte in the unknown samples.

Disposal Considerations
Dispose of waste material in accordance with all applicable local, state, and federal regulations.

Do not allow the material to be released into the environment.

Mandatory Visualizations
The following diagrams illustrate key logical workflows for the safe handling and management

of n-Tetracontane-d82 in a laboratory setting.
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Safe Handling Workflow for n-Tetracontane-d82

Receiving

Log Chemical in Inventory

Store in Cool, Dry,
Well-Ventilated Area

Review Safety Data Sheet (SDS)

Don Personal Protective
Equipment (PPE)

Weighing & Solution Prep
(in Ventilated Enclosure)

Perform Experiment

Decontaminate Glassware
& Work Surfaces

Dispose of Waste
(Follow Regulations)

Waste
Generated

Click to download full resolution via product page

Caption: General laboratory workflow for handling n-Tetracontane-d82.
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n-Tetracontane-d82 Spill Response
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Caption: Decision-making flowchart for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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